2-(2-fluorophenoxy)-N-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)propanamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]propanamide
• InChI: InChI=1S/C20H20FN3O4/c1-14(28-17-7-3-2-6-15(17)21)20(26)22-11-5-12-24-19(25)10-9-16(23-24)18-8-4-13-27-18/h2-4,6-10,13-14H,5,11-12H2,1H3,(H,22,26)
• InChI Key: CAFNNZIMBIVEDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCCN1C(=O)C=CC(=N1)C2=CC=CO2)OC3=CC=CC=C3F
• Molecular Formula: C20H20FN3O4
• Molecular Weight: 385.4 g/mol

Description

2-(2-fluorophenoxy)-N-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)propanamide is a useful research compound. Its molecular formula is C20H20FN3O4 and its molecular weight is 385.395. The purity is usually 95%.
BenchChem offers high-quality 2-(2-fluorophenoxy)-N-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-fluorophenoxy)-N-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthesis Methods

• The study by Koza et al. (2013) reported the synthesis of novel compounds, including derivatives of pyridazinone and phthalazinone, starting from methyl esters. These compounds were synthesized through various chemical transformations, demonstrating the versatility of furan and thiophene derivatives in constructing complex heterocyclic systems (Koza et al., 2013).

Antioxidant and Anticancer Activity

• Tumosienė et al. (2020) synthesized derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide with various moieties, showing significant antioxidant and anticancer activities. This highlights the potential biological applications of structurally complex compounds, possibly relevant to those with similar functional groups (Tumosienė et al., 2020).

Fluorescent Chemosensors

• Ravichandiran et al. (2020) developed a phenoxazine-based fluorescent chemosensor for detecting Cd2+ and CN− ions, showcasing the application of furan derivatives in environmental monitoring and bio-imaging (Ravichandiran et al., 2020).

Pharmacokinetics and Metabolism Study

• Wu et al. (2006) explored the pharmacokinetics and metabolism of a selective androgen receptor modulator in rats, indicating the importance of understanding the metabolic pathways of complex molecules for therapeutic applications (Wu et al., 2006).

Heterocyclic Compounds in Medicinal Chemistry

• Sallam et al. (2021) discussed the synthesis and structural analysis of pyridazine analogs, emphasizing the pharmaceutical importance of heterocyclic compounds. This study demonstrates how derivatives of phenoxy and furan can contribute to drug discovery (Sallam et al., 2021).